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Compound of Interest |

Compound Name: Zytron
CAS No.: 299-85-4
Cat. No.: B1206952
Get Quote
. J

Disclaimer: The term "Zytron" is not associated with a standard laboratory chemical used in
drug development. It is primarily identified as a trade name for a highly toxic organophosphate
pesticide and a brand of chemical protective apparel. This document addresses the safety
protocols for the pesticide, as it is the most likely subject of a laboratory safety inquiry. Extreme
caution is advised, and it is crucial to verify the identity of any chemical before handling.

Introduction

Zytron is the trade name for an organophosphate pesticide with the active ingredient O-(2,4-
dichlorophenyl) O'-methyl isopropylphosphoramidothioate. Due to its high toxicity, particularly
its potent neurotoxic effects through the inhibition of acetylcholinesterase, stringent safety
protocols must be followed to prevent exposure and ensure the safety of all laboratory
personnel. These application notes provide detailed guidelines for the safe handling, storage,
and disposal of Zytron in a research environment.

Hazard Identification and Quantitative Data

Zytron is classified as a highly hazardous substance. The primary routes of exposure are
inhalation, skin contact, and ingestion.
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Parameter Value Reference

0O-(2,4-dichlorophenyl) O'-

) methyl
Chemical Name , _ _
isopropylphosphoramidothioat

e
Molecular Formula C10H14CI2NO2PS
LD50 (Oral, Rat) 270 mg/kg
Primary Hazard Acute toxicity (neurotoxin)
Target Organ Nervous system

Experimental Protocols

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling Zytron. The following workflow
outlines the correct donning and doffing procedure to minimize exposure risk.
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Doffing Sequence

Outer Gloves Face Shield/Goggles Chemical Resistant Suit ‘ ‘

Donning Sequence

Enter Controlled Area >m—> Chemical Resistant Suit Respirator (with appropriate cartridge) Outer Gloves Face Shield/Goggles gmm g Exit Controlled Area
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Exposure Event Occurs

Assess Situation (Spill or Personnel Exposure)

Spill Protocol Personnel Exposure Protocol

Evacuate Immediate Area

:

Alert Others & Safety Officer

Seek Immediate Medical Attention

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Application Notes & Protocols for Handling Zytron in a
Laboratory Setting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206952/docs#application-notes-protocols-for-
handling-zytron-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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